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Compound of Interest

Compound Name: 4-Nitrobenzanilide

CAS No.: 3460-11-5

Cat. No.: B1664616

Get Quote

Executive Summary
4-Nitrobenzanilide (

-phenyl-4-nitrobenzamide) is a secondary amide featuring a nitro-substituted benzoyl moiety
linked to an aniline ring.[1][2][3] It serves as a critical intermediate in the synthesis of azo dyes,
pigments, and pharmaceutical scaffolds. Its electronic structure, characterized by the strong
electron-withdrawing nitro group on the acyl ring, imparts unique reactivity profiles compared to
its isomer, 4'-nitrobenzanilide (

-(4-nitrophenyl)benzamide). This guide provides a rigorous analysis of its physicochemical
properties, a validated Schotten-Baumann synthesis protocol, and its utility in drug
development.

Chemical Structure & Nomenclature
Precise nomenclature is vital due to the prevalence of isomers.

Target Compound:4-Nitrobenzanilide (Nitro on the carbonyl/acid side).[1][2][4]
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Systematic Name:ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline

ng-star-inserted">

-phenyl-4-nitrobenzamide.[1][2][3][5]

CAS Registry Number: 3460-11-5.[1][2][3]

Isomer (Often Confused):4'-Nitrobenzanilide (

-(4-nitrophenyl)benzamide, CAS 3393-96-2), where the nitro group is on the nitrogen-bearing
ring.[4][6][7][8]

Electronic Properties
The nitro group at the para position of the benzoyl ring acts as a strong electron-withdrawing

group (EWG) via both induction (-I) and resonance (-R).

Carbonyl Electrophilicity: The EWG effect decreases electron density at the carbonyl carbon,

making it more susceptible to nucleophilic attack (e.g., hydrolysis) compared to unsubstituted

benzanilide.

Amide Resonance: The planar amide bond exhibits restricted rotation (

partial double bond character).

Physicochemical Profile[1][3][4][6][8][9][10][11]
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Property Value Notes

Molecular Formula

Molecular Weight 242.23 g/mol

Melting Point 210–212 °C
Distinct from 4'-isomer (202–

204 °C)

Appearance Yellowish crystalline powder

Solubility
Soluble in DMSO, DMF, hot

Ethanol
Insoluble in water

LogP ~2.4 Moderate lipophilicity

pKa ~14-15 (Amide NH) Very weak acid

Synthesis Protocol: Schotten-Baumann Acylation
The most robust synthesis method is the Schotten-Baumann reaction, utilizing a biphasic

system to neutralize the acid byproduct immediately.

Reagents & Materials[4][6][9][10][11][14][15]
Substrate: Aniline (1.0 equiv), freshly distilled.

Acylating Agent: 4-Nitrobenzoyl chloride (1.1 equiv).

Base: 10% Aqueous Sodium Hydroxide (NaOH) or Pyridine.

Solvent: Dichloromethane (DCM) or Diethyl Ether.

Step-by-Step Methodology
Preparation: Dissolve aniline (10 mmol) in 20 mL of 10% NaOH solution in a 100 mL round-

bottom flask.

Addition: Cool the solution to 0–5 °C. Add 4-nitrobenzoyl chloride (11 mmol) dissolved in 10

mL DCM dropwise over 15 minutes with vigorous stirring.
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Scientific Rationale: Low temperature prevents hydrolysis of the acid chloride before it

reacts with the amine. Vigorous stirring ensures mass transfer across the aqueous/organic

interface.

Reaction: Allow the mixture to warm to room temperature and stir for 1 hour. The product will

precipitate or remain in the organic layer depending on the solvent choice.

Workup:

If precipitate forms: Filter the solid, wash with water (to remove NaCl and excess base),

then wash with dilute HCl (to remove unreacted aniline).

If dissolved: Separate the organic layer, wash with 1M HCl, then brine, dry over

, and evaporate.

Purification: Recrystallize from hot ethanol to yield pale yellow needles.

Synthesis Workflow Diagram

Reagents:
Aniline + 4-Nitrobenzoyl Chloride

Condition:
0-5°C, NaOH (aq), Vigorous Stirring

 Mix Intermediate:
Tetrahedral Adduct

 Nucleophilic Attack Workup:
HCl Wash (Remove Aniline)
Water Wash (Remove Salts)

 Elimination of Cl- Product:
4-Nitrobenzanilide
(Solid Precipitate)

 Recrystallization

Click to download full resolution via product page

Caption: Schotten-Baumann synthesis workflow for 4-Nitrobenzanilide.

Reactivity & Functionalization
The nitro group serves as a "masked" amino group, allowing for further diversification.

Catalytic Reduction to 4-Aminobenzanilide
This is the primary transformation for drug development, converting the scaffold into a

nucleophilic building block.

Reagents:
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(gas) or Hydrazine hydrate; Pd/C (10%) or Raney Nickel.

Solvent: Ethanol or Methanol.

Mechanism: Heterogeneous catalysis involves adsorption of the nitro group onto the metal

surface, sequential transfer of hydride equivalents, and elimination of water.

Application: The resulting 4-aminobenzanilide is a precursor for polyamides and azo dyes.

Hydrolysis
Under strong acidic (

, reflux) or basic (

, reflux) conditions, the amide bond cleaves.

Kinetics: Hydrolysis is faster than benzanilide due to the electron-withdrawing 4-nitro group

destabilizing the amide bond ground state relative to the transition state.

Reaction Pathway Diagram[5]

4-Nitrobenzanilide
(Scaffold)

Reduction
(H2, Pd/C)

Hydrolysis
(H3O+, Reflux)

4-Aminobenzanilide
(Nucleophilic Precursor)

 -2 H2O

4-Nitrobenzoic Acid
+ Aniline

 Cleavage

Click to download full resolution via product page

Caption: Primary reaction pathways: Nitro reduction and Amide hydrolysis.
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Pharmaceutical Applications
In drug discovery, 4-Nitrobenzanilide acts as a privileged scaffold and a metabolic probe.

Metabolic Stability Testing: Used to study amidase activity. The rate of hydrolysis provides

insight into the active site sterics and electronics of hydrolytic enzymes.

Pro-drug Design: The nitro group can be reduced in vivo by nitroreductases to the amine,

which can then conjugate with glucuronides or act as a DNA alkylator (if further

functionalized).

Antibacterial Agents: Derivatives of nitrobenzanilides have shown activity against Gram-

positive bacteria by inhibiting bacterial cell division proteins (FtsZ), though the 4-nitro

analogue is often a starting point for SAR (Structure-Activity Relationship) optimization.

Safety & Handling (MSDS Summary)
Health Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).

Handling: Use in a fume hood. Wear nitrile gloves and safety goggles.

Storage: Store in a cool, dry place. Stable under standard conditions but avoid strong

oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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